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Compound of Interest

Compound Name: ONO-8130

Cat. No.: B1677321 Get Quote

Application Notes and Protocols: ONO-8130
For Researchers, Scientists, and Drug Development Professionals

Introduction
ONO-8130 is an orally active and selective antagonist of the prostanoid EP1 receptor, which is

a receptor for prostaglandin E2 (PGE2).[1][2][3] It demonstrates high selectivity for the EP1

receptor, with a Ki of 1.9 nM, and is over 1,000-fold more selective for EP1 compared to other

prostanoid EP receptors.[2] Due to its role in blocking the PGE2/EP1 signaling pathway, ONO-
8130 has been investigated for its analgesic effects, particularly in models of bladder pain and

cystitis.[4] Research indicates that it can inhibit the phosphorylation of extracellular signal-

regulated kinase (ERK) in the spinal cord, a key process in pain signaling.[4] These application

notes provide essential information on the solubility of ONO-8130 and protocols for its use in

research settings.

Physicochemical Properties
Molecular Formula: C₂₅H₂₈N₂O₅S₂[2][5]

Molecular Weight: 500.63 g/mol [1][5][6]

Appearance: Crystalline solid / Solid powder[1][2]
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The solubility of ONO-8130 has been reported in several organic solvents. There are some

discrepancies in the exact values across different suppliers, which may be due to variations in

experimental conditions or the purity of the compound. The data is summarized in the table

below for easy comparison. It is always recommended to refer to the batch-specific data on the

Certificate of Analysis provided by the supplier.[5]

Solvent
Reported
Concentration
(mM)

Reported
Concentration
(mg/mL)

Source

DMSO 100 mM 50.06 mg/mL [5]

10.01 mM 5.01 mg/mL [7]

10 mM ~5 mg/mL [6]

- 3 mg/mL [2]

Ethanol 20 mM 10.01 mg/mL [5]

- 2 mg/mL [2]

DMF - 1 mg/mL [2]

DMSO:PBS (pH 7.2)

(1:1)
- 0.5 mg/mL [2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM ONO-8130 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of ONO-8130 in DMSO. This

is a commonly used concentration for in vitro assays.

Materials:

ONO-8130 (solid powder)

Anhydrous Dimethyl sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

Sonicator (optional, but recommended)[7]

Procedure:

Determine the required mass: Use the molecular weight of ONO-8130 (500.63 g/mol ) for

calculations. To prepare 1 mL of a 10 mM stock solution, you will need: Mass (mg) = Molarity

(mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g) Mass (mg) = 0.010 mol/L *

0.001 L * 500.63 g/mol * 1000 mg/g = 5.0063 mg

Weighing ONO-8130: Carefully weigh out approximately 5.01 mg of ONO-8130 powder

using an analytical balance and transfer it to a sterile vial. Record the exact weight.

Adding Solvent: Based on the exact weight, calculate the precise volume of DMSO required

to achieve a 10 mM concentration. Volume (mL) = [Mass (mg) / 500.63 ( g/mol )] / 0.010

(mmol/mL) For example, if you weighed 5.10 mg: Volume (mL) = [5.10 / 500.63] / 0.010 =

1.019 mL Add the calculated volume of DMSO to the vial containing the ONO-8130 powder.

Dissolution:

Cap the vial securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonication is recommended to aid solubilization.

[7] Place the vial in a sonicator bath for 5-10 minutes, or until the solution is clear.

Storage:

For short-term storage (days to weeks), store the stock solution at 0-4°C.[1]

For long-term storage (months to years), aliquot the stock solution into smaller volumes to

avoid repeated freeze-thaw cycles and store at -20°C or -80°C.[1][7]
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Caption: ONO-8130 antagonizes the PGE2-activated EP1 receptor signaling pathway.

Experimental Workflow Diagram
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Caption: General experimental workflow for using ONO-8130 in research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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